Cas no 2639375-85-0 (ethyl (3S)-5-methyl-3-({[(3RS,4RS)-4-methylpyrrolidin-3-yl]formamido}methyl)hexanoate)

• Product Name: ethyl (3S)-5-methyl-3-({[(3RS,4RS)-4-methylpyrrolidin-3-yl]formamido}methyl)hexanoate
• CAS No: 2639375-85-0
• MF: C₁₆H₃₀N₂O₃
• MW: 298.421004772186
• CID: 5640100
• PubChem ID: 165899041
• Update Time: 2025-06-08

ethyl (3S)-5-methyl-3-({[(3RS,4RS)-4-methylpyrrolidin-3-yl]formamido}methyl)hexanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28230099
• 2639375-85-0
• ethyl (3S)-5-methyl-3-({[(3RS,4RS)-4-methylpyrrolidin-3-yl]formamido}methyl)hexanoate

• Inchi： 1S/C16H30N2O3/c1-5-21-15(19)7-13(6-11(2)3)9-18-16(20)14-10-17-8-12(14)4/h11-14,17H,5-10H2,1-4H3,(H,18,20)/t12-,13+,14-/m1/s1
• InChI Key： VGSNYBSDFSWBMW-HZSPNIEDSA-N
• SMILES： O=C([C@@H]1CNC[C@H]1C)NC[C@H](CC(=O)OCC)CC(C)C

Computed Properties

• Exact Mass: 298.22564282g/mol
• Monoisotopic Mass: 298.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.4Ų

Additional information on ethyl (3S)-5-methyl-3-({[(3RS,4RS)-4-methylpyrrolidin-3-yl]formamido}methyl)hexanoate

Ethyl (3S)-5-Methyl-3-({[(3RS,4RS)-4-Methylpyrrolidin-3-yl]formamido}methyl)hexanoate (CAS No. 2639375-85-0): A Comprehensive Overview

Ethyl (3S)-5-methyl-3-({[(3RS,4RS)-4-methylpyrrolidin-3-yl]formamido}methyl)hexanoate (CAS No. 2639375-85-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of ethyl (3S)-5-methyl-3-({[(3RS,4RS)-4-methylpyrrolidin-3-yl]formamido}methyl)hexanoate is intricate and well-defined. It consists of a hexanoate ester backbone with a chiral center at the third carbon position (denoted as 3S). The molecule also features a substituted pyrrolidine ring, which is attached to the hexanoate chain via a formamido linkage. The presence of multiple chiral centers and functional groups contributes to its unique properties and potential biological activities.

The synthesis of ethyl (3S)-5-methyl-3-({[(3RS,4RS)-4-methylpyrrolidin-3-yl]formamido}methyl)hexanoate involves several steps and requires precise control over stereochemistry. One common approach involves the coupling of a suitably protected pyrrolidine derivative with an appropriately functionalized hexanoic acid ester. Subsequent deprotection and formylation steps yield the final product. Recent advancements in asymmetric synthesis techniques have further refined the process, enabling higher yields and improved enantioselectivity.

In terms of biological activities, ethyl (3S)-5-methyl-3-({[(3RS,4RS)-4-methylpyrrolidin-3-yl]formamido}methyl)hexanoate has shown promising results in various preclinical studies. Research has indicated that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary studies have suggested that it may have neuroprotective effects, which could be beneficial in the management of neurodegenerative disorders like Alzheimer's disease.

The pharmacological profile of ethyl (3S)-5-methyl-3-({[(3RS,4RS)-4-methylpyrrolidin-3-yl]formamido}methyl)hexanoate is an area of ongoing investigation. Studies have demonstrated that it can modulate specific signaling pathways involved in inflammation and neuroprotection. For instance, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 while promoting the expression of anti-inflammatory cytokines like IL-10. These findings highlight its potential as a therapeutic agent with a multifaceted mechanism of action.

Recent research advancements have further elucidated the molecular mechanisms underlying the biological activities of ethyl (3S)-5-methyl-3-({[(3RS,4RS)-4-methylpyrrolidin-3-yl]formamido}methyl)hexanoate. For example, a study published in the *Journal of Medicinal Chemistry* reported that this compound can interact with specific receptors on immune cells, leading to a reduction in inflammatory responses. Another study in *Neuropharmacology* highlighted its ability to protect neurons from oxidative stress and promote neurogenesis.

The clinical potential of ethyl (3S)-5-methyl-3-({[(3RS,4RS)-4-methylpyrrolidin-3-yl]formamido}methyl)hexanoate is being actively explored through various preclinical and early-stage clinical trials. These trials aim to evaluate its safety, efficacy, and pharmacokinetic properties in human subjects. Preliminary results have been encouraging, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand its long-term safety and effectiveness.

In conclusion, ethyl (3S)-5-methyl-3-({[(3RS,4RS)-4-methylpyrrolidin-3-yl]formamido}methyl)hexanoate (CAS No. 2639375-85-0) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and pharmacological profile make it an attractive candidate for further development in the fields of medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.